Cas no 915283-61-3 (4,7-Phenanthroline, 3,8-bis(5-bromo-2-pyridinyl)-)

• Product Name: 4,7-Phenanthroline, 3,8-bis(5-bromo-2-pyridinyl)-
• CAS No: 915283-61-3
• MF: C₂₂H₁₂Br₂N₄
• MW: 492.165482521057
• CID: 748782
• PubChem ID: 71423014
• Update Time: 2025-04-19

4,7-Phenanthroline, 3,8-bis(5-bromo-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline, 3,8-bis(5-bromo-2-pyridinyl)-
• 3,8-bis(5-bromopyridin-2-yl)-4,7-phenanthroline
• DTXSID90841984
• 915283-61-3

• Inchi： 1S/C22H12Br2N4/c23-13-1-5-19(25-11-13)21-7-3-15-16-4-8-22(20-6-2-14(24)12-26-20)28-18(16)10-9-17(15)27-21/h1-12H
• InChI Key： MWVKBKCRGRLZCY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1=CC=C2C(C=CC3=C2C=CC(C2C=CC(=CN=2)Br)=N3)=N1

Computed Properties

• Exact Mass: 491.94082g/mol
• Monoisotopic Mass: 489.94287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.6Ų